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Compound of Interest

Compound Name: A1AR antagonist 5

Cat. No.: B15571951 Get Quote

An In-depth Technical Guide to A1AR Antagonist 5

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of A1AR antagonist 5 (also known as Compound 20), a potent and

selective antagonist for the A1 adenosine receptor (A1AR). This document details its

commercial availability, key experimental protocols for its characterization, and the underlying

signaling pathways.

Core Compound Information
A1AR antagonist 5 is a selective inhibitor of the A1 adenosine receptor, a G protein-coupled

receptor (GPCR) involved in numerous physiological processes, including neurotransmission,

cardiac function, and renal blood flow.[1] It has been identified as a potent antagonist with a pKi

of 6.11 and a pIC50 of 5.83.[2][3][4][5] The antagonism of A1AR is a promising therapeutic

strategy for conditions such as heart failure, neuropathic pain, and certain neurological

disorders.[1][6][7]

Commercial Suppliers and Availability
The following table summarizes the commercial availability of A1AR antagonist 5 from various

suppliers. Researchers are advised to confirm specifications and availability directly with the

vendors.
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Supplier
Catalog
Number

CAS Number Purity
Availability/Not
es

MedChemExpres

s (MCE)
HY-147544 1030509-01-3 >98% (HPLC)

Available for

purchase.[2][5]

Amsbio
AMS.T60915-

100-MG
1030509-01-3 Not specified

Available for

purchase.[3]

TargetMol T60915 1030509-01-3 Not specified
Lead time of 6-8

weeks.[4]

Signaling Pathways and Mechanism of Action
The A1 adenosine receptor is a Gi/o protein-coupled receptor.[8][9] Upon activation by its

endogenous agonist, adenosine, it initiates a signaling cascade that is primarily inhibitory. An

antagonist, such as A1AR antagonist 5, prevents this activation by blocking the orthosteric

binding site.

The diagram below illustrates the canonical A1AR signaling pathway and the inhibitory point of

an antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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